Cas no 866339-76-6 (6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866339-76-6
• MF: C₂₈H₂₇NO₅
• MW: 457.517688035965
• CID: 6304872
• PubChem ID: 2134995
• Update Time: 2025-05-19

6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• AKOS001830827
• 6-ethoxy-3-(4-ethoxybenzoyl)-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxybenzyl)quinolin-4(1H)-one
• F1602-0087
• 6-ethoxy-3-(4-ethoxybenzoyl)-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• 866339-76-6

• Inchi： 1S/C28H27NO5/c1-4-33-22-12-8-20(9-13-22)27(30)25-18-29(17-19-6-10-21(32-3)11-7-19)26-15-14-23(34-5-2)16-24(26)28(25)31/h6-16,18H,4-5,17H2,1-3H3
• InChI Key： YTKJRRSALFQCOJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)OCC)=O)=CN2CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 457.18892296g/mol
• Monoisotopic Mass: 457.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 65.1Ų

Additional information on 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Compound CAS No. 866339-76-6: A Comprehensive Overview

The compound with CAS Registry Number 866339-76-6, commonly referred to as 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolone derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure incorporates multiple functional groups, including ethoxy and methoxy substituents, which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. Researchers have employed advanced methodologies, such as cross-coupling reactions and direct arylation, to achieve high yields and selectivity in its synthesis. These techniques not only enhance the efficiency of the production process but also pave the way for further modifications to tailor the compound's properties for specific applications.

The structural features of this compound make it an intriguing subject for pharmacological studies. The presence of multiple aromatic rings and electron-donating groups suggests potential interactions with biological targets, such as enzymes or receptors. Preliminary in vitro assays have indicated that 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one exhibits moderate inhibitory activity against certain kinases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders.

In addition to its biological relevance, this compound has garnered attention in materials science due to its ability to form ordered assemblies. Studies have shown that 1,4-dihydroquinolinones can self-assemble into nanofibers or thin films under specific conditions, which could be exploited for applications in electronics or sensing technologies. The incorporation of ethoxy and methoxy groups further modulates the intermolecular interactions, offering a means to fine-tune the material's properties.

The synthesis and characterization of 6-ethoxy-3-(4-ethoxybenzoyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolinone have been documented in several peer-reviewed journals. These studies highlight the importance of stereochemistry and regioselectivity in achieving the desired product. For instance, researchers have utilized chiral catalysts to control the stereochemical outcome of key intermediates during the synthesis process.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and potential reaction pathways. Such computational studies are invaluable for predicting the behavior of this compound under various conditions and guiding experimental efforts.

In conclusion, CAS No. 866339-76-6, or 6-ethoxy-3-(4-ehtoxycarbonyl)-1-(para-methoxymethyl)quinolinone, represents a promising molecule with multifaceted applications across disciplines. Its intricate structure and versatile functional groups make it a valuable candidate for further exploration in drug discovery, materials science, and beyond. As research continues to unravel its potential, this compound stands at the forefront of innovative scientific advancements.